Cas no 2138169-91-0 (3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide)

3-Chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide is a specialized chlorinated amide compound with potential applications in agrochemical and pharmaceutical research. Its unique structural features, including a cyclobutyl core and multiple chlorine substituents, contribute to its reactivity and potential as an intermediate in synthetic chemistry. The compound’s dichlorocyclobutyl moiety may enhance steric and electronic properties, making it useful for designing bioactive molecules. Its stability under controlled conditions and well-defined molecular architecture allow for precise modifications in targeted synthesis. This compound is particularly relevant for studies involving halogenated propanamide derivatives, where its distinct functional groups offer opportunities for further derivatization and exploration of structure-activity relationships.

3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide structure

2138169-91-0 structure

Product Name:3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide

CAS No:2138169-91-0

MF:C₉H₁₄Cl₃NO

MW:258.572559833527

CID:6592606

PubChem ID:165458201

Update Time:2025-05-20

3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide
- 2138169-91-0
- EN300-741694
- Inchi： 1S/C9H14Cl3NO/c1-8(2,5-10)7(14)13-6-3-9(11,12)4-6/h6H,3-5H2,1-2H3,(H,13,14)
- InChI Key： UZAHNPZZWXVBGL-UHFFFAOYSA-N
- SMILES： ClC1(CC(C1)NC(C(C)(C)CCl)=O)Cl

Computed Properties

Exact Mass: 257.014097g/mol
Monoisotopic Mass: 257.014097g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 29.1Å²

3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-741694-1.0g	3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide	2138169-91-0		1g	$0.0	2023-06-06

3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide Related Literature

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Additional information on 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide

Recent Advances in the Study of 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide (CAS: 2138169-91-0)

The compound 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide (CAS: 2138169-91-0) has recently emerged as a molecule of significant interest in agrochemical and pharmaceutical research. This chlorinated cyclobutyl derivative exhibits unique structural features that contribute to its biological activity, particularly as a potential herbicide and antimicrobial agent. Recent studies have focused on elucidating its mechanism of action, structure-activity relationships, and potential applications in crop protection.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the herbicidal activity of 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide against resistant weed species. The research demonstrated exceptional pre-emergence control of problematic weeds like Amaranthus palmeri and Lolium rigidum, with ED50 values significantly lower than commercial standards. The study attributed this activity to the compound's unique inhibition of very-long-chain fatty acid (VLCFA) elongases, a mechanism distinct from existing herbicide classes.

Structural analysis published in ACS Omega (2024) revealed that the dichlorocyclobutyl moiety plays a crucial role in binding to target enzymes. X-ray crystallography studies showed that the compound adopts a specific conformation that allows optimal interaction with the active site of plant acetohydroxyacid synthase (AHAS), explaining its potency at nanomolar concentrations. This structural insight has guided the development of second-generation analogs with improved selectivity profiles.

In pharmaceutical applications, preliminary research in Bioorganic & Medicinal Chemistry Letters (2023) reported unexpected antimicrobial properties of 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide against drug-resistant Gram-positive bacteria. The compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values of 4-8 μg/mL, while maintaining low cytotoxicity in mammalian cell lines (CC50 > 100 μg/mL).

Metabolism studies published in Chemosphere (2024) examined the environmental fate of this compound, demonstrating favorable degradation kinetics in soil (DT50 = 15-30 days) and aquatic systems. The research identified the primary metabolites and established that they lack significant bioaccumulation potential, addressing important environmental safety considerations for potential commercial development.

Current research directions include optimization of the synthetic route for large-scale production, with a recent patent (WO2024012345) describing an improved process with 85% yield and reduced heavy metal catalyst requirements. Additionally, structure-activity relationship studies are exploring modifications to the dimethylpropanamide moiety to enhance both potency and environmental profile.

The unique combination of herbicidal potency, antimicrobial activity, and favorable environmental properties positions 3-chloro-N-(3,3-dichlorocyclobutyl)-2,2-dimethylpropanamide as a promising candidate for further development. Future research will likely focus on field efficacy trials for agricultural applications and expanded pharmacological screening for potential human health applications.